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Compound of Interest

Compound Name: Direct Red 26

cat. No.: B14148512

In-Depth Technical Guide to Direct Red 26

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Direct Red 26 (C.l. 29190), a disazo direct dye. The information is curated for
researchers, scientists, and professionals in drug development who may utilize azo dyes in
their work. This document details the dye's structure, molecular weight, and other key
physicochemical properties, alongside a general experimental protocol for its application in
cotton dyeing and a logical workflow for its synthesis.

Core Properties of Direct Red 26

Direct Red 26 is a water-soluble dye known for its application in dyeing cellulosic fibers, as
well as other materials like leather, silk, and wool.[1] Its chemical structure, belonging to the
double azo class, imparts a bluish-red hue.[2]

Physicochemical and Identification Data

The key identifying and physicochemical properties of Direct Red 26 are summarized in the

table below.
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Property Value Reference
C.l. Name Direct Red 26 [2]

C.I. Number 29190 [2]

CAS Number 3617-80-7 [1]
Molecular Formula CssH25NeNasz013S3

Molecular Weight 938.81 g/mol

Chemical Class Disazo -

Physical Appearance Red Powder

Hue Bluish-Red

Solubility Water Soluble

Note: Specific quantitative data for aqueous solubility (e.g., in g/L) and UV-Vis maximum

absorption wavelength (Amax) for Direct Red 26 are not readily available in the public domain.

Fastness Properties

The resistance of dyed materials to various environmental factors is a critical aspect of dye

performance. The fastness properties of Direct Red 26 are rated on standard scales.
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Standard Test Rating
ISO Acid Resistance 4
Alkali Resistance 4

Light Fastness 2

Soaping (Fading) 2

Soaping (Stain) 2

AATCC 3

5

2-3

2

3

Synthesis of Direct Red 26: A Logical Workflow

The manufacturing of Direct Red 26 involves a multi-step chemical synthesis process. The
fundamental principle is the diazotization of two different aromatic amines, followed by a
coupling reaction with a central urea-based component. A logical workflow for this synthesis is
presented below.
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Logical Workflow for the Synthesis of Direct Red 26

Step 1: First Diazotization Step 2: Second Diazotization

Sodium Nitrite (NaNOz2)

Hydrochloric Acid (HCI) 4-Aminonaphthalene-1-sulfonic acid Sodium Nitrite (NaNOz) Hydrochloric Acid (HCI)

Step 3: Coupling Reaction

N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea ‘ 4-Aminonaphthalene-1-sulfonic acid Diazonium Salt

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of Direct Red 26.

Experimental Protocol: Cotton Dyeing with Direct
Red 26

The following is a generalized experimental protocol for the exhaust dyeing of cotton fabric with
Direct Red 26. This procedure is based on the common application methods for direct dyes on
cellulosic fibers.

Materials and Reagents:

Scoured and bleached cotton fabric

Direct Red 26 dye

Sodium chloride (NaCl) or Glauber's salt (Na2S0a4)

Sodium carbonate (soda ash, Na=COs) (optional, for pH adjustment)
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o Wetting agent

o Laboratory dyeing apparatus (e.g., beaker dyeing machine)
Procedure:

o Preparation of the Dyebath:

o Set the liquor ratio (the ratio of the volume of dye solution to the weight of the fabric), for
example, 20:1.

o Add the required amount of water to the dyebath.
o Add a wetting agent (e.g., 0.5-1.0 g/L) to the bath.

o Prepare a stock solution of Direct Red 26 by dissolving the required amount of dye
powder in hot water. The amount of dye is calculated based on the desired shade depth
(e.g., 1% on weight of fabric).

o

Add the dissolved dye solution to the dyebath.

e Dyeing Process:

[e]

Introduce the cotton fabric into the dyebath at room temperature.
o Run the dyeing machine for 10-15 minutes to ensure even wetting of the fabric.

o Gradually add the electrolyte (e.g., 10-20 g/L of NaCl) in portions over 15-20 minutes. The
salt helps to promote the exhaustion of the dye onto the fiber.

o Raise the temperature of the dyebath to 90-95°C at a rate of 1-2°C per minute.
o Maintain the dyeing process at 90-95°C for 45-60 minutes, ensuring continuous agitation.
o After the dyeing time, cool the dyebath down to 60-70°C.

e Post-Dyeing Treatment:

o Drain the dyebath.
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o Rinse the dyed fabric thoroughly with cold water to remove any unfixed dye from the
surface.

o Perform a soaping treatment by washing the fabric in a solution containing a neutral soap
or detergent (e.g., 1-2 g/L) at 60-70°C for 10-15 minutes to improve wash fastness.

o Rinse the fabric again with hot and then cold water.
o Squeeze the excess water and dry the fabric.

The following diagram illustrates the workflow for this cotton dyeing protocol.
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Experimental Workflow for Cotton Dyeing with Direct Red 26

Prepare Dyebath
(Water, Wetting Agent, Dye)

;

Add Cotton Fabric to Dyebath
(Room Temperature)

:

Gradually Add Electrolyte
(e.g., NaCl)

l

Raise Temperature to 90-95°C
(1-2°C/min)

:

Dye for 45-60 min
(at 90-95°C)

l

Cool Dyebath to 60-70°C

:

Cold Water Rinse

l

Soaping Treatment
(60-70°C for 10-15 min)

;

Hot and Cold Water Rinse

:

Dry Fabric
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Caption: Experimental workflow for cotton dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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